2-Chloro-3'-methoxybenzophenone
Overview
Description
2-Chloro-3’-methoxybenzophenone is a chemical compound with the molecular formula C14H11ClO2 and a molecular weight of 246.69 . Its IUPAC name is (2-chlorophenyl)(3-methoxyphenyl)methanone .
Molecular Structure Analysis
The molecular structure of 2-Chloro-3’-methoxybenzophenone can be represented by the linear formula C14H11ClO2 . The InChI code for this compound is 1S/C14H11ClO2/c1-17-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15/h2-9H,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving 2-Chloro-3’-methoxybenzophenone are not detailed in the literature, compounds of this nature are often involved in Friedel-Crafts reactions . These reactions involve the introduction of an alkyl group onto the benzene ring .Scientific Research Applications
Analytical Method Development for Benzophenone Derivatives : A method using dispersive liquid-liquid microextraction followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) has been developed to determine benzophenone-3 and its metabolites in human serum. This method is crucial for analyzing the absorption and metabolism of benzophenone derivatives in humans (Tarazona, Chisvert, & Salvador, 2013).
Environmental Monitoring of UV Filters : Another study developed a solid-phase extraction followed by LC-MS/MS to detect hydroxylated benzophenone UV absorbers in environmental water samples. This is essential for monitoring environmental exposure to these compounds (Negreira et al., 2009).
Stability and By-Products in Chlorinated Water : Research on the stability of UV filters like benzophenone-3 in chlorinated water identified halogenated by-products using gas chromatography-mass spectrometry. This study is relevant for understanding the environmental impact of these chemicals (Negreira et al., 2008).
Photochemical Studies for Organic Synthesis : Photochemistry of certain benzophenone derivatives has been studied for potential applications in synthetic organic chemistry. These studies focus on understanding the photochemical reactions of these compounds (Plíštil et al., 2006).
Metabolism and Toxicity Studies : Extensive research has been done on the metabolism and potential toxicity of benzophenone derivatives, particularly concerning their absorption and bioavailability in different organisms. This includes studies on rats and the identification of various metabolites (Okereke, Abdel-Rhaman, & Friedman, 1994).
Reproductive Toxicity Investigations : Some studies have focused on the reproductive toxicity of benzophenone-3, examining its impact on human and animal reproductive health (Ghazipura et al., 2017).
Derivatives in Organic Polymers : Research on the electrical properties of organic polymers derived from benzophenone derivatives has also been conducted. This is important for the development of semiconducting materials and understanding their electrical behavior (Kale & Gurnule, 2012).
Mechanism of Action
Target of Action
The primary target of 2-Chloro-3’-methoxybenzophenone is the aromatic ring . This compound interacts with the aromatic ring through a process known as alkylation .
Mode of Action
The mode of action of 2-Chloro-3’-methoxybenzophenone involves the introduction of an alkyl group onto the aromatic ring, a process known as the Friedel–Crafts reaction . This reaction is facilitated by treating an aromatic compound with an alkyl chloride in the presence of AlCl3 to generate a carbocation electrophile . Aluminum chloride catalyzes the reaction by helping the alkyl halide to generate a carbocation .
Biochemical Pathways
The biochemical pathway affected by 2-Chloro-3’-methoxybenzophenone is the Friedel–Crafts alkylation reaction of benzene . This reaction results in the formation of a carbocation, which then interacts with the aromatic ring .
Pharmacokinetics
The compound’s molecular weight of 24669 suggests that it may have good bioavailability
Result of Action
The result of the action of 2-Chloro-3’-methoxybenzophenone is the alkylation of the aromatic ring . This results in the formation of a carbocation, which can further interact with other molecules .
Action Environment
The action of 2-Chloro-3’-methoxybenzophenone can be influenced by various environmental factors. For instance, the presence of a strongly electron-withdrawing group or a basic amino group on the aromatic ring can hinder the Friedel–Crafts reactions . Additionally, the reaction is often difficult to stop after a single substitution, and a second substitution reaction is facilitated once the first alkyl group is on the ring .
properties
IUPAC Name |
(2-chlorophenyl)-(3-methoxyphenyl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-17-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNIKCZVQKULCBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)C2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70641484 | |
Record name | (2-Chlorophenyl)(3-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70641484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3'-methoxybenzophenone | |
CAS RN |
890098-07-4 | |
Record name | (2-Chlorophenyl)(3-methoxyphenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890098-07-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Chlorophenyl)(3-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70641484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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